Cas no 70661-28-8 (7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione)

• Product Name: 7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione
• CAS No: 70661-28-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 975462
• PubChem ID: 341020
• Update Time: 2025-04-19

7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione
• AC1L7T2R
• AG-G-75974
• CTK5D2775
• NCI60_003458
• NSC372390
• NSC-372390
• 2H-1,5-BENZODIOXEPIN-6,9-DIONE, 3,4-DIHYDRO-7,8-DIMETHYL-
• UNII-CFG0931IY0
• 70661-28-8
• DTXSID20220945
• CHEMBL1971418
• NSC 372390
• CFG0931IY0

• Inchi： 1S/C11H12O4/c1-6-7(2)9(13)11-10(8(6)12)14-4-3-5-15-11/h3-5H2,1-2H3
• InChI Key： YQLZSRJSXMDSRZ-UHFFFAOYSA-N
• SMILES： O1CCCOC2C(C(C)=C(C)C(C1=2)=O)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters